2,2-Dimethyl-5-[(4-nitrophenyl)methylidene]-1,3-dioxane-4,6-dione

• CAS No.: 15795-62-7
• Molecular Formula: C13H11NO6
• Molecular Weight: 277.23 g/mol
• IUPAC Name: 2,2-dimethyl-5-[(4-nitrophenyl)methylidene]-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C13H11NO6/c1-13(2)19-11(15)10(12(16)20-13)7-8-3-5-9(6-4-8)14(17)18/h3-7H,1-2H3
• InChI Key: FCDZHNDUCXHXLS-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)O1)C

Description

2,2-Dimethyl-5-[(4-nitrophenyl)methylidene]-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C13H11NO6 and its molecular weight is 277.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-nitrobenzaldehyde (15.1 g) were added a toluene (180 mL) solution, Meldrum's acid (14.4 g), piperidine (300 μL) and acetic acid (300 μL) at room temperature, and the mixture was stirred for 5 hr. Insoluble material was collected by filtration, and the obtained solid was washed with ethyl acetate (80 mL). The resulting precipitate was collected by filtration to give the title compound (19.3 g) as a pale-yellow solid.